Cas no 16754-82-8 (7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 16754-82-8
• MF: C₁₆H₂₂N₄O₄
• MW: 334.370283603668
• CID: 904999
• PubChem ID: 266349
• Update Time: 2025-04-19

7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-pentofuranosyl-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
• 2-(hydroxymethyl)-5-(4-piperidin-1-ylpyrrolo[2,3-d]pyrimidin-7-yl)oxolane-3,4-diol
• AC1L6FWI
• AC1Q7CGZ
• AR-1H3906
• NSC103798
• NSC-103798
• 16754-82-8
• DTXSID00295671

• Inchi： 1S/C16H22N4O4/c21-8-11-12(22)13(23)16(24-11)20-7-4-10-14(17-9-18-15(10)20)19-5-2-1-3-6-19/h4,7,9,11-13,16,21-23H,1-3,5-6,8H2
• InChI Key： XQSQEKPKWZTSJN-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=CC2=C(N=CN=C12)N1CCCCC1)O)O

Computed Properties

• Exact Mass: 334.16426
• Monoisotopic Mass: 334.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.87
• LogP: 0.09810